Cas no 142994-06-7 (2-Methylsulfonyl-4-trifluoromethylbenzoic Acid)

• Product Name: 2-Methylsulfonyl-4-trifluoromethylbenzoic Acid
• CAS No: 142994-06-7
• MF: C₉H₇F₃O₄S
• MW: 268.209692239761
• MDL: MFCD09037774
• CID: 64744
• PubChem ID: 18466533
• Update Time: 2025-08-05

2-Methylsulfonyl-4-trifluoromethylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfonyl)-4-(trifluoromethyl)benzoic acid
• 2-METHYLSULFONYL-4-TRIFLUOROMETHYL BENZOIC ACID
• 2-methylsulfonyl-4-(trifluoromethyl)benzoic acid
• 2-METHYLSULFONYL-4-TRIFLUOROMETHYLBENZOIC ACID
• Benzoic acid, 2-(methylsulfonyl)-4-(trifluoromethyl)-
• 5W8IAI1FON
• 2-methanesulfonyl-4-(trifluoromethyl)benzoic acid
• Benzoic acid,2-(methylsulfonyl)-4-(trifluoromethyl)-
• PubChem18317
• OGYBDKOCZVSHQI-UHFFFAOYSA-N
• BCP1539
• SCHEMBL2228176
• Benzoic acid (RPA 203328)
• 142994-06-7
• RPA 203328
• J-506474
• Z1410959627
• MFCD09037774
• Isoxaflutole-benzoic acid
• GS-4461
• AKOS015891577
• A807996
• BCP15397
• 2-methylsulfonyl-4-(trifluoromethyl)benzoic acid;2-(Methylsulfonyl)-4-(trifluoromethyl)benzoic acid
• 2-(Methylsulfonyl)-4-(trifluoromethyl)benzoicacid
• Q27262953
• FT-0696929
• EN300-7386454
• Benzoic acid, 2-(methylsulfonyl)-4-(trifluoromethyl)-; 2-Methylsulfonyl-4-trifluoromethylbenzoic acid; AE B197555; RPA 203328
• RPA-203328
• NS00067520
• CS-W003578
• 2-(Methylsulfonyl)-4-(trifluoromethyl)-benzoic acid
• AC-27552
• SY030565
• UNII-5W8IAI1FON
• AM20020483
• DTXSID30869925
• DB-063453
• rpa 203328 (a metabolite of isoxaflutole)
• 2-Methylsulfonyl-4-trifluoromethylbenzoic Acid

• MDL： MFCD09037774
• Inchi： 1S/C9H7F3O4S/c1-17(15,16)7-4-5(9(10,11)12)2-3-6(7)8(13)14/h2-4H,1H3,(H,13,14)
• InChI Key： OGYBDKOCZVSHQI-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(F)(F)F)C=CC=1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 268.00200
• Monoisotopic Mass: 268.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8
• XLogP3: 1.6

Experimental Properties

• Density: 1.513
• Melting Point: 143-147°C
• Boiling Point: 416.6°C at 760 mmHg
• Flash Point: 205.7°C
• Refractive Index: 1.492
• PSA: 79.82000
• LogP: 2.88790

2-Methylsulfonyl-4-trifluoromethylbenzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature